Cas no 2248378-24-5 (Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate)

• Product Name: Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate
• CAS No: 2248378-24-5
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 6092863
• PubChem ID: 137938451
• Update Time: 2025-10-25

Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate
• 2248378-24-5
• EN300-6508142
• tert-butyl 7-amino-2,3-dihydro-1,4-benzodioxine-6-carboxylate

• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(15)8-6-10-11(7-9(8)14)17-5-4-16-10/h6-7H,4-5,14H2,1-3H3
• InChI Key： RNDQBRULKCKDIU-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC2=C(C=1)OCCO2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11575802g/mol
• Monoisotopic Mass: 251.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.8Ų

Additional information on Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate

Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate (CAS No. 2248378-24-5): An Overview

Tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate (CAS No. 2248378-24-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functionality, and a 1,4-benzodioxine ring system. These structural elements contribute to its chemical stability and reactivity, making it an attractive candidate for various applications.

The 1,4-benzodioxine ring system is a common motif in many bioactive molecules and pharmaceuticals. It is known for its ability to modulate biological activities and improve the pharmacokinetic properties of compounds. The presence of the amino group in the structure of tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate adds further versatility, as it can participate in hydrogen bonding and other intermolecular interactions that are crucial for biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate exhibit potent anti-inflammatory and analgesic properties. These findings suggest that the compound could be a valuable lead for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate has also been explored as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal building block for constructing multi-functional compounds with diverse biological activities. This aspect is particularly important in drug discovery and development, where the ability to rapidly synthesize and screen large libraries of compounds is crucial.

The chemical synthesis of tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate has been extensively studied. One common synthetic route involves the reaction of tert-butyl 6-chloro-2,3-dihydro-1,4-benzodioxine-7-carboxylate with ammonia or an amine derivative under appropriate conditions. This method provides high yields and good purity, making it suitable for large-scale production.

The physical properties of tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate have also been well-characterized. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate should be stored in a cool, dry place away from strong oxidizing agents. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The future prospects for tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate are promising. Ongoing research aims to further explore its biological activities and optimize its properties for specific therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to improve its availability and reduce production costs.

In conclusion, tert-butyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate (CAS No. 2248378-24-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs and advancing our understanding of biological processes.